Cas no 52305-30-3 (Poly(L-lactide-co-D,L-lactide))

Poly(L-lactide-co-D,L-lactide) is a biodegradable and biocompatible copolymer synthesized from L-lactide and D,L-lactide monomers. Its key advantage lies in its tunable degradation rate and mechanical properties, which can be adjusted by varying the ratio of L- to D,L-lactide units. The copolymer exhibits excellent processability, making it suitable for applications in medical devices, drug delivery systems, and absorbable sutures. Its degradation products (lactic acid) are metabolically benign, ensuring minimal toxicity. The material’s crystallinity and strength can be tailored, offering versatility for specific biomedical or packaging requirements. Its compliance with regulatory standards for biomedical use further underscores its utility in advanced applications.

Poly(L-lactide-co-D,L-lactide) structure

52305-30-3 structure

Product Name:Poly(L-lactide-co-D,L-lactide)

CAS No:52305-30-3

MF:C₁₂H₁₆O₈

MW:288.250644683838

CID:2710184

PubChem ID:156591924

Update Time:2025-10-22

Poly(L-lactide-co-D,L-lactide) Chemical and Physical Properties

Names and Identifiers

- Resomer® LR 704 S, P(L/DL)LA
- Resomer® LR 706 S, P(L/DL)LA
- Resomer® LR 708, P(L/DL)LA
- Poly(L-lactide-co-D,L-lactide)
- 3,6-dimethyl-1,4-dioxane-2,5-dione;(3S,6S)-3,6-dimethyl-1,4-dioxane-2,5-dione
- 52305-30-3
- RESOMER LR 706 S, POLY(L-LACTIDE-CO-D,L-LACTIDE)
- Inchi： 1S/2C6H8O4/c2*1-3-5(7)10-4(2)6(8)9-3/h2*3-4H,1-2H3/t3-,4-;/m0./s1
- InChI Key： JFPPGQABHIMQKV-MMALYQPHSA-N
- SMILES： O1C(C(C)OC(C1C)=O)=O.O1C([C@H](C)OC([C@@H]1C)=O)=O

Computed Properties

Exact Mass: 288.08451746g/mol
Monoisotopic Mass: 288.08451746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 105

Experimental Properties

Melting Point: 102-111 °C

Poly(L-lactide-co-D,L-lactide) Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：2-8°C

Poly(L-lactide-co-D,L-lactide) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	769916-5G	Resomer? LR 704 S, Poly(L-lactide-co-D,L-lactide)	52305-30-3	ester terminated, L-Lactide: D,L-Lactide 70:30	5G	￥1284.9	2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	769916-25G	Resomer<SUP>®</SUP> LR 704 S, Poly(<SC>L</SC>-lactide-<I>co</I>-<SC>D,L</SC>-lactide)	52305-30-3		25g	¥3997.18	2023-11-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	769908-5G	Resomer? LR 706 S, Poly(L-lactide-co-D,L-lactide)	52305-30-3	ester terminated, L-Lactide: D,L-Lactide 70:30	5G	￥1835.56	2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	769908-25G	Resomer<SUP>®</SUP> LR 706 S, Poly(<SC>L</SC>-lactide-<I>co</I>-<SC>D,L</SC>-lactide)	52305-30-3		25g	¥3997.18	2023-11-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	769959-5G	Resomer? LR 708, Poly(L-lactide-co-D,L-lactide)	52305-30-3	ester terminated, L-Lactide: D,L-Lactide 70:30	5G	￥1284.9	2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	769959-25G	Resomer<SUP>®</SUP> LR 708, Poly(<SC>L</SC>-lactide-<I>co</I>-<SC>D,L</SC>-lactide)	52305-30-3		25g	¥3997.18	2023-11-22
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P919102-1g	Poly(L-lactide-co-D,L-lactide)	52305-30-3	esterterminated,L-Lactide:D,L-Lactide70:30	1g	￥398.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P919102-5g	Poly(L-lactide-co-D,L-lactide)	52305-30-3	esterterminated,L-Lactide:D,L-Lactide70:30	5g	￥1,872.00	2022-09-01
1PlusChem	1P01LOTK-1g	Poly(L-lactide-co-D,L-lactide)	52305-30-3		1g	$77.00	2024-04-30
1PlusChem	1P01LOTK-5g	Poly(L-lactide-co-D,L-lactide)	52305-30-3		5g	$226.00	2023-12-16